Cas no 107367-98-6 (2-(5-Methyl-2-phenyl-1,3-oxazol-4-yl)acetic acid)

• Product Name: 2-(5-Methyl-2-phenyl-1,3-oxazol-4-yl)acetic acid
• CAS No: 107367-98-6
• Molecular Formula: C₁₂H₁₁NO₃
• Molecular Weight: 217.22064
• MDL: MFCD00100005
• CID: 135397

2-(5-Methyl-2-phenyl-1,3-oxazol-4-yl)acetic acid Properties

Names and Identifiers

• 2-(5-Methyl-2-phenyl-1,3-oxazol-4-yl)acetic acid
• 5-methyl-2-phenyl-4-Oxazoleacetic acid
• (5-methyl-2-phenyl-1,3-oxazol-4-yl)acetic acid
• (5-methyl-2-phenyl-oxazol-4-yl)-acetic acid
• 2-(3,5-DIMETHYL-PYRAZOL-1-YL)-BUTYRIC ACID
• 2-(5-Methyl-2-phenyl-4-oxazolyl)-acetic acid
• 2-(5-methyl-2-phenyloxazol-4-yl)acetic acid
• 2-Phenyl-5-methyloxazol-4-ylacetic acid
• 4-(2-phenyl-5-methyl)-oxazolyl-acetic acid
• BUTTPARK 37\06-80
• (5-METHYL-2-PHENYLOXAZOL-4-YL)ACETIC ACID
• 2-(5-Methyl-2-phenyl-oxazol-4-yl)-acetic acid

• MDL： MFCD00100005
• InChIKey： XEWJNPORMBGGKZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H11NO3/c1-8-10(7-11(14)15)13-12(16-8)9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,14,15)
• SMILES： CC1=C(CC(=O)O)N=C(C2=CC=CC=C2)O1

Computed Properties

• Exact Mass: 217.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Heavy Atom Count: 16

Experimental Properties

• LogP: 2.27710
• PSA: 63.33000
• Melting Point: 131 °C

2-(5-Methyl-2-phenyl-1,3-oxazol-4-yl)acetic acid Security Information

• Safety Term：S26;S37/39
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazard Statement： Irritant
• Risk Phrases： 36/37/38-22

2-(5-Methyl-2-phenyl-1,3-oxazol-4-yl)acetic acid Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%